N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C20H25BrN2/c21-19-8-4-7-18(15-19)16-22-20-10-13-23(14-11-20)12-9-17-5-2-1-3-6-17/h1-8,15,20,22H,9-14,16H2
• InChI Key: AGKSEXFEKDWOCB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCC2=CC(=CC=C2)Br)CCC3=CC=CC=C3
• Molecular Formula: C20H25BrN2
• Molecular Weight: 373.3 g/mol

Description

N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine is a chemical compound that has recently gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidines and has been shown to have promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine is not fully understood. However, it has been shown to interact with various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have an effect on the immune system, specifically by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation. Additionally, it has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is the lack of knowledge regarding its exact mechanism of action, which may make it difficult to design experiments to fully understand its effects.

Future Directions

There are various future directions for research on N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine. One potential direction is further investigation into its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with various neurotransmitter systems in the brain. Finally, studies on the potential side effects and toxicity of this compound are also needed to fully understand its safety profile.

Synthesis Methods

The synthesis of N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine involves the reaction of 3-bromobenzyl chloride with 1-(2-phenylethyl)-4-piperidone in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine has been the subject of various scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.